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Compound of Interest

Compound Name: Sofosbuvir impurity N

Cat. No.: B10799905

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methodologies for the quantification of

Sofosbuvir Impurity N, a critical parameter in ensuring the quality and safety of the antiviral

drug Sofosbuvir. The following sections present a comprehensive overview of the linearity,

accuracy, and precision of established and alternative analytical techniques, supported by

experimental data from published studies. Detailed protocols and a visual representation of the

analytical workflow are also provided to aid in method selection and implementation.

Introduction to Sofosbuvir Impurity N
Sofosbuvir is a direct-acting antiviral medication used to treat chronic hepatitis C infection.

During its synthesis and storage, various impurities can arise. "Impurity N" is a diastereoisomer

of Sofosbuvir, often categorized under the broader term "phosphoryl impurities" due to the

presence of a phosphorus-containing group. Rigorous analytical monitoring of this and other

impurities is mandated by regulatory agencies to ensure the efficacy and safety of the final drug

product. The chemical structure of Sofosbuvir features a phosphoramidate moiety, which is a

key area for the formation of process-related impurities and degradation products.
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Comparative Analysis of Analytical Techniques
The determination of Sofosbuvir and its impurities is predominantly carried out using liquid

chromatography techniques. This guide compares the performance of the most common

method, High-Performance Liquid Chromatography (HPLC), with Ultra-Performance Liquid

Chromatography (UPLC) and Capillary Electrophoresis (CE).

Data Summary
The following table summarizes the performance characteristics of different analytical methods

for the determination of Sofosbuvir and its phosphoryl impurity, which is representative of

Impurity N.

Parameter RP-HPLC[1]
UPLC (General

Performance)

Capillary

Electrophoresis

(General

Performance)

Linearity Range 10-30 µg/mL
Expected to be similar

or wider than HPLC

Wide linearity range

demonstrated for

Sofosbuvir[2]

Correlation Coefficient

(r²)
0.999 ≥ 0.999 ≥ 0.999

Limit of Detection

(LOD)
0.12 µg/mL (0.03%)

Lower than HPLC due

to higher sensitivity

High sensitivity, with

LODs in the low

µg/mL range[2]

Limit of Quantitation

(LOQ)
0.375 µg/mL (1.50%) Lower than HPLC

High sensitivity, with

LOQs in the low

µg/mL range[2]

Precision (%RSD) 0.043 Typically <2% Typically <2%

Accuracy (%

Recovery)

Not explicitly stated

for impurity
Typically 98-102%

High recovery rates

reported for

Sofosbuvir[2]
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Note: Specific quantitative data for Sofosbuvir Impurity N using UPLC and Capillary

Electrophoresis is not readily available in the public domain. The performance characteristics

mentioned are based on the general capabilities of these techniques for pharmaceutical

impurity profiling.

Experimental Protocols
Detailed methodologies for the key analytical techniques are provided below. These protocols

are based on published literature and represent typical starting points for method development

and validation.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)
This method is widely used for the routine analysis of Sofosbuvir and its impurities in bulk drug

and pharmaceutical dosage forms.

Chromatographic System: Agilent Eclipse XDB-C18 column (4.6 × 250 mm, 5 µm).[1]

Mobile Phase: A mixture of 0.1% trifluoroacetic acid in water and acetonitrile (50:50 v/v) with

isocratic elution.[1]

Flow Rate: 1.0 mL/min.

Detection: UV detector at 260 nm.[1]

Sample Preparation: Standard solutions of the phosphoryl impurity are prepared by

dissolving the reference standard in a diluent of water and acetonitrile (50:50 v/v).[1]

Ultra-Performance Liquid Chromatography (UPLC)
UPLC is a more recent advancement in liquid chromatography that offers higher resolution,

sensitivity, and speed of analysis compared to conventional HPLC.

Chromatographic System: A sub-2 µm particle column, such as a C18 stationary phase.

Mobile Phase: Similar to HPLC, typically a mixture of an aqueous buffer (e.g., phosphate

buffer) and an organic modifier (e.g., acetonitrile or methanol). Gradient elution is often
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employed to optimize separation.

Flow Rate: Optimized for the smaller particle size columns, typically in the range of 0.2-0.6

mL/min.

Detection: UV or photodiode array (PDA) detector.

Advantages: UPLC provides sharper and narrower peaks, leading to improved resolution

and higher sensitivity, which is particularly beneficial for detecting and quantifying low-level

impurities. The run times are also significantly shorter, increasing sample throughput.

Capillary Electrophoresis (CE)
CE is a powerful separation technique that offers a different selectivity compared to liquid

chromatography, making it a valuable orthogonal method for impurity profiling.

Separation Principle: Separation is based on the differential migration of charged species in

an electric field within a narrow capillary.

System: A capillary electrophoresis instrument equipped with a UV or PDA detector.

Buffer: A background electrolyte (BGE) is used to control the pH and conductivity. The choice

of BGE is critical for achieving the desired separation.

Injection: Samples are introduced into the capillary by either hydrodynamic or electrokinetic

injection.

Advantages: CE requires very small sample volumes and consumes minimal reagents,

making it a cost-effective and environmentally friendly technique. Its unique separation

mechanism can resolve impurities that may co-elute with the main peak or other impurities in

HPLC or UPLC.

Method Validation Workflow
The following diagram illustrates the typical workflow for validating an analytical method for

impurity quantification, in accordance with International Council for Harmonisation (ICH)

guidelines.
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Start: Method Development

Specificity
(Discrimination from other components)

Linearity
(Proportionality of response to concentration)

Range
(Interval of acceptable precision, accuracy, and linearity)

Accuracy
(Closeness to the true value)

Precision
(Repeatability, Intermediate Precision)

Limit of Detection (LOD)
(Lowest detectable concentration)

Limit of Quantitation (LOQ)
(Lowest quantifiable concentration)

Robustness
(Capacity to remain unaffected by small variations)

System Suitability
(Ensuring system performance)

Validated Method

Click to download full resolution via product page

Caption: Workflow for Analytical Method Validation.
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Conclusion
The choice of an analytical method for the determination of Sofosbuvir Impurity N depends

on the specific requirements of the analysis. RP-HPLC remains a robust and widely used

method for routine quality control. UPLC offers significant advantages in terms of speed and

sensitivity, making it suitable for high-throughput environments and for the detection of trace-

level impurities. Capillary Electrophoresis serves as an excellent orthogonal technique,

providing a different separation selectivity that can be crucial for confirming the purity profile

and resolving co-eluting peaks.

For all chosen methods, rigorous validation according to ICH guidelines is essential to ensure

the reliability and accuracy of the results. The data and protocols presented in this guide

provide a solid foundation for researchers and drug development professionals to establish and

validate appropriate analytical methods for controlling the quality of Sofosbuvir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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